Cas no 465-20-3 (Bufa-20,22-dienolide,3,14-dihydroxy-, (3a,5b)-)

• Product Name: Bufa-20,22-dienolide,3,14-dihydroxy-, (3a,5b)-
• CAS No: 465-20-3
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 329299
• PubChem ID: 56844122
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3,14-dihydroxy-, (3a,5b)- Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3,14-dihydroxy-, (3a,5b)-
• bufa-20,22-dienolide, 3,14-dihydroxy-, (3alpha,5beta,8xi,9xi)-
• 3-epibufalin
• 5-(3,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pyran-2-one
• NSC 248518
• DTXSID50871641
• 465-20-3
• 3-alpha,14-Dihydroxy-5-beta-bufa-20,22-dienolide
• CS-0892721
• HY-N12167
• Bufa-20,22-dienolide, 3,14-dihydroxy-, (3-alpha,5-beta)-
• 5-beta-BUFA-20,22-DIENOLIDE, 3-alpha,14-DIHYDROXY-
• CHEMBL2069047
• 3-epi-Bufalin
• 5-[(3R,5R,8R,9S,10S,13R,14S,17R)-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one
• DTXCID401476781
• Bufa-20,22-dienolide, 3,14-dihydroxy-, (3-alpha,5-beta)-(9CI)

• Inchi： 1S/C24H34O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,14,16-20,25,27H,4-5,7-13H2,1-2H3/t16-,17-,18-,19+,20-,22+,23-,24+/m1/s1
• InChI Key： QEEBRPGZBVVINN-SIBWXOBNSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@H]3CC[C@@H]21)O

Computed Properties

• Exact Mass: 386.24582
• Monoisotopic Mass: 386.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Density: 1.226
• Boiling Point: 556.6°Cat760mmHg
• Flash Point: 189°C
• Refractive Index: 1.593
• PSA: 66.76
• LogP: 4.24190

Bufa-20,22-dienolide,3,14-dihydroxy-, (3a,5b)- Security Information

• Hazardous Material transportation number：UN 3172
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives